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Compound of Interest

Compound Name: Oberadilol

Cat. No.: B051362

Essential Safety and Handling Guide for
Oberadilol

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and logistical plans for the handling
and disposal of Oberadilol. Adherence to these procedures is critical to ensure personnel
safety and to maintain a compliant laboratory environment.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Oberadilol in any form (solid or in solution).
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PPE Category

Item

Specifications

Hand Protection

Double Nitrile Gloves

Inner glove tucked under the
lab coat cuff, outer glove
covering the cuff. Change
outer glove every 30 minutes
or immediately upon
contamination.

Body Protection

Disposable, solid-front, back-

tying lab coat

Must be worn over personal

clothing.

Eye Protection

Chemical splash goggles

Must be worn at all times in the
laboratory where Oberadilol is
handled.

Respiratory Protection

N95 or higher-rated respirator

Required when handling
powdered Oberadilol outside
of a certified chemical fume
hood.

Operational Plan: Safe Handling of Oberadilol

2.1. Engineering Controls

* Weighing: All weighing of powdered Oberadilol must be conducted in a certified chemical

fume hood with a face velocity of at least 100 feet per minute.

¢ Solution Preparation: All preparations of Oberadilol solutions must be performed in a

chemical fume hood.

2.2. Standard Operating Procedure for Handling Powdered Oberadilol

» Don all required PPE as specified in the table above.

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

» Place a plastic-backed absorbent liner on the work surface inside the fume hood.
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o Carefully open the container of Oberadilol.

e Use a dedicated spatula to weigh the desired amount of powder onto a tared weigh boat.

e Once weighing is complete, securely close the Oberadilol container.

» Proceed with the experimental protocol within the fume hood.

o Clean the spatula and any other reusable equipment with a suitable solvent (e.g., 70%

ethanol) and wipe dry.

o Dispose of all single-use items (e.g., weigh boat, absorbent liner, gloves) in the designated

"Oberadilol Solid Waste" container.

» Wipe down the work surface of the fume hood with the same solvent.

o Doff PPE in the correct order to avoid contamination.

Disposal Plan

All waste contaminated with Oberadilol is considered hazardous and must be disposed of

according to the following procedures.

Waste Type Container Disposal Procedure
Includes gloves, weigh boats,
_ Labeled, sealed, puncture-
Solid Waste ) ) absorbent pads, and any other
resistant container ) ] ]
contaminated solid materials.
Includes all solutions
o Labeled, sealed, shatter- containing Oberadilol. Do not
Liquid Waste ] ) o )
resistant container mix with other chemical waste
streams.
Includes needles, syringes,
Labeled, puncture-proof )
Sharps Waste and any other contaminated

sharps container

sharp objects.
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Emergency Procedures

Incident

Immediate Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move to fresh air immediately. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the immediate area. For small spills
(<100mg), use a chemical spill kit to absorb the
material. For large spills, evacuate the
laboratory and contact the institutional safety

office.

Quantitative Data for Oberadilol

Below is a summary of the known quantitative data for Oberadilol.

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.benchchem.com/product/b051362?utm_src=pdf-body
https://www.benchchem.com/product/b051362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Weight 452.5 g/mol

LD50 (Oral, Rat) 75 mg/kg

Permissible Exposure Limit (PEL) 0.5 pg/m3 (8-hour TWA)
Vapor Pressure 2.5 x 1077 mmHg at 25°C
Solubility in DMSO >50 mg/mL

Solubility in Water <0.1 mg/mL

Experimental Protocol: Preparation of a 10 mM
Stock Solution of Oberadilol

Objective: To prepare a 10 mM stock solution of Oberadilol in DMSO for use in cell culture
experiments.

Materials:

Oberadilol powder

Anhydrous Dimethyl Sulfoxide (DMSO)

1.5 mL sterile microcentrifuge tubes

Calibrated pipettes and sterile tips
Methodology:

o Calculate the mass of Oberadilol required to make 1 mL of a 10 mM stock solution (Mass =
10 mmol/L * 1 L/2000 mL * 452.5 g/mol * 1 mol/21000 mmol * 1000 mg/g = 4.525 mg).

» Following the "Standard Operating Procedure for Handling Powdered Oberadilol,” weigh out
4.525 mg of Oberadilol into a tared, sterile 1.5 mL microcentrifuge tube.
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e In the chemical fume hood, add 1 mL of anhydrous DMSO to the microcentrifuge tube
containing the Oberadilol.

o Cap the tube securely and vortex for 30-60 seconds, or until the powder is completely
dissolved.

 Visually inspect the solution to ensure there are no undissolved particulates.

o Label the tube clearly with "Oberadilol, 10 mM in DMSO," the date of preparation, and your
initials.

Store the stock solution at -20°C, protected from light.

Workflow Diagram for Handling Oberadilol
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Caption: Workflow for the safe handling and disposal of Oberadilol.
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 To cite this document: BenchChem. [Personal protective equipment for handling Oberadilol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051362#personal-protective-equipment-for-handling-
oberadilol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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